Cas no 1393558-18-3 (2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester
• CAS No: 1393558-18-3
• MF: C₈H₆INO₃
• MW: 291.042614459991
• MDL: MFCD22545030
• CID: 5208847
• Update Time: 2025-06-10

2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester
• methyl 6-formyl-4-iodopyridine-2-carboxylate

• MDL： MFCD22545030
• Inchi： 1S/C8H6INO3/c1-13-8(12)7-3-5(9)2-6(4-11)10-7/h2-4H,1H3
• InChI Key： AOCXGLISWFTIKY-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C=O)=CC(I)=C1

Additional information on 2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester

2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester (CAS No. 1393558-18-3): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester, identified by its CAS number 1393558-18-3, represents a significant intermediate in the realm of pharmaceutical synthesis. Its unique structural features, comprising a pyridine core substituted with a formyl group at the 6-position and an iodine atom at the 4-position, make it a versatile building block for the development of novel therapeutic agents. This introduction delves into the compound's chemical properties, synthetic methodologies, and its emerging applications in medicinal chemistry, particularly in the context of recent advancements in drug discovery.

The molecular structure of 2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester is characterized by a pyridine ring, which is an aromatic heterocycle containing nitrogen. The presence of a formyl group (CHO) at the 6-position enhances its reactivity, making it a valuable precursor for further functionalization. Additionally, the iodine atom at the 4-position serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic molecules. These features have positioned this compound as a cornerstone in the synthesis of various pharmacophores.

In recent years, there has been a surge in interest regarding pyridine derivatives due to their broad spectrum of biological activities. The compound 1393558-18-3 has been extensively explored in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The formyl group can be readily converted into amides or esters, enabling the creation of bioactive molecules with specific binding affinities to target proteins.

The iodinated pyridine core also facilitates the introduction of further complexity through palladium-catalyzed reactions. A notable example is its use in generating biaryl structures, which are prevalent in many FDA-approved drugs. Recent research has highlighted its role in synthesizing novel antiviral agents, where the pyridine scaffold contributes to binding pockets that interact with viral proteases and polymerases. The ability to modify both the formyl and iodine positions allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical for drug efficacy.

Synthetic routes to 2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester typically involve multi-step sequences starting from commercially available pyridine precursors. One common approach involves halogenation followed by formylation at specific positions. Advanced techniques such as transition-metal-catalyzed C-H activation have also been employed to streamline these processes. The methyl ester functionality can be introduced either during or after the formation of the core structure, depending on the synthetic strategy. These methodologies have been optimized to ensure high yields and minimal byproduct formation, aligning with green chemistry principles.

The compound's significance extends beyond academic research; it has found applications in industrial settings where cost-effective and scalable synthesis is paramount. Pharmaceutical companies have leveraged its structural features to develop libraries of compounds for high-throughput screening (HTS). The ease with which it can be modified into diverse scaffolds has made it a preferred choice for medicinal chemists seeking novel lead compounds. Furthermore, its stability under various reaction conditions enhances its suitability for large-scale production.

In conclusion, 2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester (CAS No. 1393558-18-3) stands as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural attributes enable diverse functionalization strategies, making it indispensable for drug discovery efforts targeting a myriad of diseases. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.